Cas no 850807-08-8 (Ethyl 3-amino-5-fluorobenzoate)

Ethyl 3-amino-5-fluorobenzoate structure

850807-08-8 structure

Product Name:Ethyl 3-amino-5-fluorobenzoate

CAS No:850807-08-8

MF:C₉H₁₀FNO₂

MW:183.179605960846

MDL:MFCD05864359

CID:1082188

PubChem ID:2758794

Update Time:2025-04-20

Ethyl 3-amino-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-amino-5-fluorobenzoate
- AKOS005259226
- 850807-08-8
- SCHEMBL977094
- Ethyl 3-fluoro-5-aminobenzoate
- MB03645
- Ethyl 5-Amino-3-fluorobenzoate
- ethyl3-amino-5-fluorobenzoate
- 5-amino-3-fluorobenzoic acid ethyl ester
- MFCD05864359
- EN300-6511413
- WWQHGHVXYIMKGU-UHFFFAOYSA-N
- DB-088089
- BBL101512
- STL555308
- MDL： MFCD05864359
- Inchi： 1S/C9H10FNO2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2,11H2,1H3
- InChI Key： WWQHGHVXYIMKGU-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C(=O)OCC)C=1)N

Computed Properties

Exact Mass: 183.06955672g/mol
Monoisotopic Mass: 183.06955672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 52.3Å²

Ethyl 3-amino-5-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	022026-1g	Ethyl 3-amino-5-fluorobenzoate	850807-08-8		1g	￡98.00	2022-03-01
Alichem	A015002715-1g	Ethyl 3-amino-5-fluorobenzoate	850807-08-8	97%	1g	$1564.50	2023-08-31
abcr	AB546543-1 g	5-Amino-3-fluorobenzoic acid ethyl ester; .	850807-08-8		1g	€237.50	2023-04-13
Enamine	EN300-6511413-0.05g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		0.05g	$348.0	2023-05-31
Enamine	EN300-6511413-0.1g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		0.1g	$364.0	2023-05-31
Enamine	EN300-6511413-0.25g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		0.25g	$381.0	2023-05-31
Enamine	EN300-6511413-0.5g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		0.5g	$397.0	2023-05-31
Enamine	EN300-6511413-1.0g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		1g	$414.0	2023-05-31
Enamine	EN300-6511413-2.5g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		2.5g	$810.0	2023-05-31
Enamine	EN300-6511413-5.0g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		5g	$1199.0	2023-05-31

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3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

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4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

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